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Compound of Interest

Compound Name: Isofutoquinol A

Cat. No.: B1649370 Get Quote

For Immediate Release

[City, State] – [Date] – Isofutoquinol A, a neolignan compound isolated from Piper

futokadzura, is emerging as a molecule of interest for researchers in neuropharmacology and

drug development. This technical guide provides a comprehensive overview of its chemical

properties, synthesis, and biological activities, with a focus on its potential as an anti-

neuroinflammatory agent.

Core Chemical and Physical Properties
Isofutoquinol A is characterized by the following key identifiers and properties.
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Property Value Reference

CAS Number 62499-70-1 [1][2]

Molecular Formula C₂₁H₂₂O₅ [1][3]

Molecular Weight 354.40 g/mol [3]

IUPAC Name

6-allyl-7-(1,3-benzodioxol-5-

yl)-2,3-dimethoxy-8-

methyltricyclo[4.2.0.0²,⁸]oct-3-

en-5-one

Synonyms Isofutoquinol A

Class Neolignan

Natural Source Piper futokadzura

Synthesis of Isofutoquinol A
The total synthesis of Isofutoquinol A has been successfully achieved, providing a viable

route for obtaining the compound for research purposes beyond natural product isolation. A key

step in the synthesis involves an electrochemical method to construct the 2,5-

cyclohexadienone moiety of the precursor, isodihydrofutoquinol A.

Experimental Protocol: Total Synthesis (Conceptual
Outline)
While the detailed, step-by-step protocol from the original literature is not fully available, the

synthetic strategy can be summarized as follows:

Starting Material: The synthesis commences with 4-benzyloxy-2-methoxy-acetophenone.

Electrochemical Cyclization: An electrochemical method is employed to efficiently form the

key 2,5-cyclohexadienone ring structure. This step is crucial for establishing the core tricyclic

system.

Intermediate Formation: This process yields isodihydrofutoquinol A.
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Conversion to Futoquinol: Isodihydrofutoquinol A is then converted to futoquinol.

Final Conversion to Isofutoquinol A and B: Futoquinol serves as the immediate precursor

which is then converted to Isofutoquinol A and its isomer, Isofutoquinol B.

Stereostructure Confirmation: The precise three-dimensional arrangement of atoms in

Isofutoquinol A has been unambiguously determined through X-ray crystallographic

analysis.

A visual representation of this synthetic workflow is provided below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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